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Compound of Interest

Compound Name: 1-Chloro-2-methylhexane

Cat. No.: B8755003

Technical Guide: Physical Properties of 1-
Chloro-2-methylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the experimentally determined and
calculated physical properties of 1-chloro-2-methylhexane, with a focus on its boiling point
and density. This document also outlines the standard experimental protocols for the
determination of these properties, intended to support research and development activities
where this compound is utilized.

Physical Properties of Haloalkanes

Haloalkanes, such as 1-chloro-2-methylhexane, are hydrocarbons in which one or more
hydrogen atoms have been replaced by a halogen. Their physical properties are significantly
influenced by the nature of the halogen atom and the structure of the carbon skeleton. The
boiling points of haloalkanes are generally higher than their parent alkanes due to increased
molecular weight and the introduction of dipole-dipole interactions alongside van der Waals
forces.[1][2] The density of haloalkanes also tends to be higher than the corresponding
alkanes, increasing with the atomic mass of the halogen and the number of halogen atoms
present.[1][2]
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Quantitative Data for 1-Chloro-2-methylhexane and
a Structural Isomer

The following table summarizes the available physical property data for 1-chloro-2-
methylhexane and its isomer, 2-chloro-2-methylhexane. It is crucial to distinguish between
isomers as their structural differences can lead to variations in physical properties.

1-Chloro-2- 2-Chloro-2-

Property methylhexa methylhexa Unit Data Type Source
ne ne
- _ 396.55
Boiling Point 140 K (°C) Calculated Cheméo[3]
(123.4)
ChemicalBoo
152.39 °C Estimated
k[4]
Guidechem[5
) Data not )
Density ) 0.86 g/cm3 Experimental ]
available ChemicalBoo

k[4]

Note: Experimental data for the boiling point and density of 1-chloro-2-methylhexane are not
readily available in the cited literature. The provided boiling point for 1-chloro-2-methylhexane
Is a calculated value.

Experimental Protocols

The following sections detail standard laboratory procedures for the determination of boiling
point and density for liquid compounds like 1-chloro-2-methylhexane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6] Common methods for its determination include the Thiele tube method and simple
distillation.

3.1.1 Thiele Tube Method
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This micro-scale method is suitable for small sample volumes.

o Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at
one end), rubber band, heating mantle or Bunsen burner, and mineral oil.

e Procedure:

o A small amount of the liquid sample (approximately 0.5 mL) is placed into the Durham
tube.[7]

o A capillary tube, with its open end downwards, is placed inside the Durham tube
containing the sample.[7]

o The Durham tube is attached to a thermometer using a rubber band, ensuring the sample
is level with the thermometer bulb.[7]

o The thermometer and tube assembly are placed in a Thiele tube containing mineral oil,
ensuring the side arm is properly positioned for convection.

o The Thiele tube is gently heated, and as the temperature rises, a stream of bubbles will
emerge from the capillary tube.

o Heating is continued until a steady stream of bubbles is observed, and then the heat
source is removed.

o The liquid is allowed to cool, and the temperature at which the liquid just begins to enter
the capillary tube is recorded as the boiling point.[7]

3.1.2 Simple Distillation Method
This method is suitable for larger sample volumes (at least 5 mL).[6]

» Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:
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o The liquid sample is placed in the distillation flask along with a few boiling chips to ensure
smooth boiling.

o The distillation apparatus is assembled, with the thermometer bulb positioned just below
the side arm leading to the condenser to accurately measure the temperature of the vapor.

o The flask is heated, and the liquid is brought to a boil.

o The temperature is recorded when it stabilizes, which corresponds to the boiling point of
the liquid. The barometric pressure should also be recorded.[6]

Determination of Density

Density is defined as the mass of a substance per unit volume. For liquids, this is typically
determined by measuring the mass of a known volume.

o Apparatus: A calibrated electronic balance and a graduated cylinder or a more precise
volumetric flask or pycnometer.[8]

e Procedure:

o The mass of a clean, dry graduated cylinder (or other volumetric glassware) is measured
using an electronic balance.[8]

o A specific volume of the liquid sample is carefully transferred into the graduated cylinder.
The volume is read from the bottom of the meniscus.[8]

o The combined mass of the graduated cylinder and the liquid is measured.

o The mass of the liquid is determined by subtracting the mass of the empty graduated
cylinder from the combined mass.[8]

o The density is calculated by dividing the mass of the liquid by its measured volume.

o For improved accuracy, the procedure can be repeated multiple times, and the average
density can be calculated.[8][9] It is also important to control and record the temperature,
as density is temperature-dependent.
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Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental determination of the
physical properties discussed.

Workflow for Physical Property Determination
Obtain Liquid Sample
(1-Chloro-2-methylhexane)

Density Determination

Boiling Point Determination

Start: Boiling Point Start: Density

Measure Mass of Liquid Measure Volume of Liquid

Thiele Tube Method Simple Distillation Calculate Density (Mass/Volume)

Measure Temperature at Boiling Record Density & Temperature

Record Boiling Point & Pressure
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Caption: Experimental workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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